Cas no 28719-77-9 (1,4-Benzenedicarbonyl dichloride, 2,3,5,6-tetraiodo-)
28719-77-9 structure
Product Name:1,4-Benzenedicarbonyl dichloride, 2,3,5,6-tetraiodo-
CAS No:28719-77-9
MF:C8Cl2I4O2
MW:706.608289718628
CID:1436063
PubChem ID:20251447
Update Time:2025-04-20
1,4-Benzenedicarbonyl dichloride, 2,3,5,6-tetraiodo- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Benzenedicarbonyl dichloride, 2,3,5,6-tetraiodo-
- 2,3,5,6-tetraiodobenzene-1,4-dicarbonyl chloride
- DTXSID60604129
- 28719-77-9
- 2,3,5,6-Tetraiodobenzene-1,4-dicarbonyl dichloride
- SCHEMBL8541344
-
- Inchi: 1S/C8Cl2I4O2/c9-7(15)1-3(11)5(13)2(8(10)16)6(14)4(1)12
- InChI Key: QECVPDRHDKMLRM-UHFFFAOYSA-N
- SMILES: IC1C(=C(C(=O)Cl)C(=C(C=1C(=O)Cl)I)I)I
Computed Properties
- Exact Mass: 705.5436
- Monoisotopic Mass: 705.5454g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
1,4-Benzenedicarbonyl dichloride, 2,3,5,6-tetraiodo- Related Literature
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Szilvia Nagy,János Pipek Phys. Chem. Chem. Phys., 2015,17, 31558-31565
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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